Cas no 2171683-21-7 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid
• CAS No: 2171683-21-7
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 5985169
• PubChem ID: 165531804
• Update Time: 2025-09-26

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid
• 2171683-21-7
• EN300-1563926
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hex-5-enoic acid

• Inchi： 1S/C26H26N4O5/c1-3-4-13-21(25(32)33)27-24(31)22-14-23(30(2)29-22)28-26(34)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h3,5-12,14,20-21H,1,4,13,15H2,2H3,(H,27,31)(H,28,34)(H,32,33)
• InChI Key： CHDZNSFJRXFYSX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(C(=O)O)CCC=C)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid

Recent Advances in the Study of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid (CAS: 2171683-21-7)

The compound 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid (CAS: 2171683-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pyrazole core, is being explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide assembly, and the incorporation of the pyrazole moiety offers unique structural and functional advantages. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced stability and reactivity, making them ideal for the synthesis of complex peptide architectures. The study also noted that the hex-5-enoic acid tail provides a handle for further functionalization, enabling the creation of peptide-drug conjugates with improved pharmacokinetic properties.

In addition to its synthetic applications, 2171683-21-7 has been investigated for its potential as a scaffold in drug discovery. A recent preprint on bioRxiv detailed a high-throughput screening campaign that identified several derivatives of this compound as potent inhibitors of protein-protein interactions (PPIs) involved in inflammatory pathways. The pyrazole ring, in particular, was found to engage in critical hydrogen bonding interactions with target proteins, suggesting its utility in the design of small-molecule therapeutics for autoimmune diseases.

Another notable development is the use of this compound in the development of fluorescent probes for cellular imaging. Researchers at the University of Cambridge reported in Chemical Communications that the Fmoc group can be leveraged to introduce fluorophores into the molecule, enabling real-time tracking of intracellular processes. This approach has been applied to study the dynamics of enzyme activity in live cells, providing insights into metabolic pathways and disease mechanisms.

Despite these promising findings, challenges remain in optimizing the bioavailability and selectivity of derivatives based on 2171683-21-7. A 2024 review in ACS Chemical Biology emphasized the need for further structural modifications to reduce off-target effects and improve in vivo performance. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and expand the therapeutic potential of this compound class.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-5-enoic acid represents a promising tool in chemical biology and drug development. Its multifunctional design and adaptability make it a valuable asset for researchers exploring new frontiers in peptide synthesis, PPI modulation, and cellular imaging. Future studies are expected to uncover additional applications and refine its utility in translational medicine.